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CAS No.: 57626-16-1
Cat. No.: B8729185
Get Quote
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Executive Summary & Nomenclature Clarification

In the context of medicinal chemistry and organic synthesis, 2-(2-Bromoethoxy)-2H-pyran
refers to the tetrahydro derivative, formally known as 2-(2-bromoethoxy)tetrahydro-2H-pyran
(CAS: 17739-45-6).[1][2][3][4][5] It is the tetrahydropyranyl (THP) ether of 2-bromoethanol.[1][2]

While the nomenclature "2H-pyran" technically refers to the unsaturated ring system,
commercial and database entries frequently truncate the name. This guide focuses on the
saturated reagent (CAS 17739-45-6), which serves as a critical bifunctional building block—
acting simultaneously as a protected alcohol and an alkylating agent.

Chemical Identity and Physical Properties[2][6][7][8]
[9][10][11]

This compound is characterized by an acetal linkage at the anomeric center of the pyran ring,
connecting to a bromoethyl side chain. The bromine atom serves as a displaceable leaving
group, while the pyran ring acts as an acid-labile protecting group for the oxygen.
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ble 1: Physicochemical Specificati

Property Value Note
2-(2-Bromoethoxy)tetrahydro-
IUPAC Name
2H-pyran
CAS Number 17739-45-6
Molecular Formula
Molecular Weight 209.08 g/mol
Clear, colorless to pale yellow Darkens upon storage if
Appearance o -
liquid unstabilized
- , High vacuum required for
Boiling Point 62—64 °C @ 0.4 mmHg o
purification
Density 1.384 g/mL @ 25 °C Denser than water

Refractive Index 1.482

Immiscible with water;
- DCM, THF, Ethyl Acetate, _
Solubility To hydrolyzes in aq.[1][2][4][6]
oluene
acid

Often stored with
Stability Acid-sensitive; Base-stable
stabilizer

Synthesis and Reaction Mechanism[15][16]

The synthesis of 2-(2-bromoethoxy)tetrahydro-2H-pyran is a classic example of an acid-
catalyzed addition of an alcohol to an enol ether. The reaction typically utilizes 3,4-dihydro-2H-
pyran (DHP) and 2-bromoethanol.[1][6]

Mechanistic Pathway

The reaction proceeds via the formation of a resonance-stabilized oxocarbenium ion.
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e Protonation: The double bond of DHP is protonated by an acid catalyst (e.g., p-TSOH or
Amberlyst-15), generating a cyclic oxocarbenium ion.

» Nucleophilic Attack: The hydroxyl group of 2-bromoethanol attacks the highly electrophilic C2
position.

o Deprotonation: Loss of a proton restores neutrality, yielding the THP ether.

Visualization: Synthesis Mechanism
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Caption: Acid-catalyzed electrophilic addition of 2-bromoethanol to DHP via an oxocarbenium
intermediate.

Experimental Protocol (Self-Validating)

e Reagents: 2-Bromoethanol (1.0 equiv), 3,4-Dihydro-2H-pyran (1.2 equiv), Amberlyst-15 (1
wit%).

e Procedure:

[e]

Dissolve 2-bromoethanol in anhydrous DCM (0.5 M).

Cool to 0°C. The reaction is exothermic; temperature control prevents polymerization of
DHP.

o

o

Add Amberlyst-15, followed by dropwise addition of DHP.

[¢]

Validation Point: Monitor via TLC (stain with
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; DHP disappears, product spot appears).
o Quench with
to neutralize trace acid (crucial for stability).

o Concentrate and distill under reduced pressure (

mmHg).

Applications in Drug Development

This compound is a versatile "masked" linker. It allows chemists to introduce a hydroxyethyl
group (

) or a bromoethyl group (

) depending on the sequence of deprotection.

Functionalization Strategies

The compound possesses two distinct reactivity profiles based on pH conditions:

o Base/Nucleophile Stability: Under basic conditions, the THP ring is inert. The bromide can be
displaced by nucleophiles (amines, thiols, phenoxides) via

mechanisms.

e Acid Lability: Under acidic conditions, the THP group hydrolyzes, revealing the alcohol.

Workflow: Hydroxyethylation of Pharmacophores

A common application is the introduction of a hydroxyethyl tail to a drug scaffold (e.g., to
improve solubility or create a handle for conjugation).

Step 1: Alkylation (

)

Step 2: Deprotection (Hydrolysis)
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Visualization: Reactivity Web
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Caption: Divergent synthesis pathways utilizing the reagent for N-, O-, and S-alkylation
followed by deprotection.

Handling, Safety, and Storage[4][7][11][13][14]
Stability Concerns

o Acid Sensitivity: The acetal linkage is extremely sensitive to acid. Trace acidity (even from
glass surfaces or

absorption) can catalyze hydrolysis or polymerization.

 Stabilization: Commercial samples are typically stabilized with 0.5-1.0% potassium
carbonate (

) to maintain a basic microenvironment.

Storage Protocol
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o Temperature: Store at 2-8°C (Refrigerate).
e Atmosphere: Store under inert gas (Argon/Nitrogen) to prevent moisture ingress.

o Container: Tightly sealed glass vials. Avoid prolonged exposure to air.

Toxicology
o Hazards: Skin irritant (H315), Eye irritant (H319).

o Alkylating Potential: As an alkyl halide, it is a potential alkylating agent. Handle with gloves
and in a fume hood to avoid DNA interaction risks common to primary alkyl bromides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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